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Compound of Interest

Compound Name: Pyridin-2-yl Acetate

CAS No.: 3847-19-6

Cat. No.: B028115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature
Pyridin-2-yl acetate, also known as 2-acetoxypyridine, is an organic compound with the

chemical formula C₇H₇NO₂. Its structure consists of a pyridine ring substituted at the 2-position

with an acetate group.

IUPAC Name: pyridin-2-yl acetate

The nomenclature follows the standard rules for esters, where the alkyl/aryl group attached to

the oxygen of the carboxyl group is named first (pyridin-2-yl), followed by the name of the

carboxylate anion (acetate). The numbering of the pyridine ring begins at the nitrogen atom,

making the point of attachment for the acetate group position 2.

Molecular Structure:
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Figure 2: Synthesis mechanism of pyridin-2-yl acetate.

Detailed Experimental Protocol
This protocol describes the laboratory-scale synthesis of pyridin-2-yl acetate.

Materials:

2-Hydroxypyridine

Acetic anhydride (Ac₂O)

Pyridine (dry)

Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography
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Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Chromatography column

Procedure:

In a clean, dry round-bottom flask, dissolve 2-hydroxypyridine (1.0 equivalent) in dry pyridine

(5-10 mL per mmol of substrate) under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to 0 °C using an ice bath.

Slowly add acetic anhydride (1.5 equivalents) to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir until the starting material is

consumed, as monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of methanol.

Concentrate the mixture under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane or ethyl acetate and transfer it to a separatory

funnel.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure.
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Purify the crude product by silica gel column chromatography to obtain pure pyridin-2-yl
acetate.

Spectroscopic Characterization
The structure of pyridin-2-yl acetate can be confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of pyridin-2-yl acetate will show characteristic signals for

the protons on the pyridine ring and the methyl protons of the acetate group. The pyridine

protons typically appear in the aromatic region (δ 7.0-8.5 ppm), with their exact chemical shifts

and coupling patterns depending on the solvent. The methyl protons of the acetate group will

appear as a singlet further upfield, typically around δ 2.2-2.3 ppm.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the seven carbon atoms in

the molecule. The carbonyl carbon of the acetate group will appear significantly downfield

(around δ 168-170 ppm). The carbons of the pyridine ring will resonate in the aromatic region

(approximately δ 110-150 ppm), with the carbon attached to the oxygen (C2) appearing at a

lower field compared to the other ring carbons. [1]The methyl carbon of the acetate group will

be found at a much higher field (around δ 20-21 ppm).

Table 2: Typical NMR Data for Pyridin-2-yl Acetate
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Nucleus Chemical Shift (δ, ppm) Multiplicity

¹H (Acetate CH₃) ~2.25 s

¹H (Pyridine) ~7.1-8.3 m

¹³C (Acetate C=O) ~169 s

¹³C (Pyridine C2) ~151 s

¹³C (Pyridine C6) ~148 s

¹³C (Pyridine C4) ~139 s

¹³C (Pyridine C3) ~126 s

¹³C (Pyridine C5) ~122 s

¹³C (Acetate CH₃) ~21 s

Note: Exact chemical shifts may vary depending on the solvent and spectrometer frequency.

Infrared (IR) Spectroscopy
The IR spectrum of pyridin-2-yl acetate will exhibit characteristic absorption bands that

confirm the presence of the key functional groups. A strong absorption band around 1760-1770

cm⁻¹ is indicative of the C=O stretching of the ester group. The C-O stretching of the ester will

appear in the region of 1200-1300 cm⁻¹. Aromatic C-H and C=C/C=N stretching vibrations from

the pyridine ring will be observed in their respective characteristic regions.

Mass Spectrometry (MS)
Electron impact mass spectrometry (EI-MS) of pyridin-2-yl acetate will show a molecular ion

peak (M⁺) at m/z = 137. The fragmentation pattern will likely involve the loss of the acetyl group

(CH₃CO•) leading to a fragment ion at m/z = 94, corresponding to the pyridin-2-yloxy radical

cation. Another prominent fragmentation would be the loss of ketene (CH₂=C=O) from the

molecular ion, resulting in a fragment corresponding to 2-hydroxypyridine at m/z = 95.

Applications in Organic Synthesis
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Pyridin-2-yl acetate is a valuable reagent in organic synthesis, primarily utilized as an efficient

acylating agent.

Acylating Agent
Pyridin-2-yl acetate can be used for the N-acetylation of amines and the O-acetylation of

alcohols. The pyridine ring acts as a good leaving group, facilitating the transfer of the acetyl

group to a nucleophile.

Mechanism of Acyl Transfer: The reaction proceeds through a nucleophilic attack of the amine

or alcohol on the carbonyl carbon of the acetate group. The pyridine-2-oxide anion is a

relatively stable leaving group, driving the reaction forward.
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Figure 3: General mechanism for acylation using pyridin-2-yl acetate.

Experimental Protocol for N-Acetylation of an Amine:

Dissolve the amine (1.0 equivalent) and pyridin-2-yl acetate (1.1 equivalents) in an aprotic

solvent such as dichloromethane or acetonitrile.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

TLC.

Upon completion, the reaction mixture can be worked up by washing with a dilute acid

solution to remove any unreacted pyridine derivatives, followed by an aqueous workup to
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isolate the acetylated amine.

The product can be further purified by recrystallization or column chromatography.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for pyridin-2-yl acetate is not readily

available, safety precautions should be based on the reactivity of similar compounds, such as

2-acetylpyridine and pyridine itself.

Potential Hazards:

Irritant: May cause skin, eye, and respiratory tract irritation. [2][3]* Harmful: May be harmful if

swallowed, inhaled, or absorbed through the skin.

Flammable: Assumed to be a combustible liquid.

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes. [2]* Keep away from heat, sparks,

and open flames. [4]* Store in a tightly closed container in a cool, dry, and well-ventilated

area.

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician. [2]* If inhaled: Move the person into fresh air.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician. [2]
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Conclusion
Pyridin-2-yl acetate is a readily synthesized and versatile reagent for acylation reactions in

organic synthesis. Its straightforward preparation from 2-hydroxypyridine and acetic anhydride,

coupled with its effective acylating properties, makes it a valuable tool for researchers and drug

development professionals. Proper handling and an understanding of its reactivity are essential

for its safe and successful application in the laboratory.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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